Cas no 681158-26-9 (ethyl 6-methyl-2-(2-phenylacetamido)thieno2,3-d1,3thiazole-5-carboxylate)

• Product Name: ethyl 6-methyl-2-(2-phenylacetamido)thieno2,3-d1,3thiazole-5-carboxylate
• CAS No: 681158-26-9
• MF: C₁₇H₁₆N₂O₃S₂
• MW: 360.450541496277
• CID: 6613193
• PubChem ID: 3699256
• Update Time: 2025-05-21

ethyl 6-methyl-2-(2-phenylacetamido)thieno2,3-d1,3thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-methyl-2-(2-phenylacetamido)thieno2,3-d1,3thiazole-5-carboxylate
• AB00668139-01
• ethyl 6-methyl-2-(2-phenylacetamido)thieno[2,3-d][1,3]thiazole-5-carboxylate
• ethyl 6-methyl-2-(2-phenylacetamido)thieno[2,3-d]thiazole-5-carboxylate
• 681158-26-9
• HMS1649H04
• Oprea1_689593
• AKOS024581149
• F0536-0302
• ethyl 6-methyl-2-[(2-phenylacetyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate

• Inchi： 1S/C17H16N2O3S2/c1-3-22-16(21)14-10(2)13-15(23-14)19-17(24-13)18-12(20)9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3,(H,18,19,20)
• InChI Key： BLALXELYSDUHBH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C2=C1N=C(NC(CC1C=CC=CC=1)=O)S2

Computed Properties

• Exact Mass: 360.06023472g/mol
• Monoisotopic Mass: 360.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on ethyl 6-methyl-2-(2-phenylacetamido)thieno2,3-d1,3thiazole-5-carboxylate

Ethyl 6-Methyl-2-(2-Phenylacetamido)Thieno[2,3-D]1,3-Thiazole-5-Carboxylate: A Comprehensive Overview

Ethyl 6-methyl-2-(2-phenylacetamido)thieno[2,3-d]1,3-thiazole-5-carboxylate is a complex organic compound with the CAS number 681158-26-9. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The structure of this compound includes a thieno[2,3-d]1,3-thiazole core, which is a fused bicyclic system combining a thiophene and a thiazole ring. The substituents on this core include an ethyl group at position 5 (as a carboxylate ester), a methyl group at position 6, and a 2-phenylacetamido group at position 2.

The thieno[2,3-d]1,3-thiazole core is a unique structural feature that contributes to the compound's electronic properties and potential biological activity. This bicyclic system is known for its ability to engage in various non-covalent interactions, such as π-π stacking and hydrogen bonding, which are critical for molecular recognition in biological systems. The ethyl group at position 5 serves as an ester functional group, which can influence the compound's solubility and bioavailability. The methyl group at position 6 adds steric bulk to the molecule, potentially affecting its conformational flexibility and interactions with target proteins.

The 2-phenylacetamido substituent introduces additional complexity to the molecule. The phenyl group provides aromaticity and can participate in hydrophobic interactions or π-interactions with other molecules. The acetamido group (CONHCH₂-) adds hydrogen bonding capability to the molecule, which can be crucial for binding to biological targets such as enzymes or receptors. This combination of functional groups makes ethyl 6-methyl-2-(2-phenylacetamido)thieno[2,3-d]1,3-thiazole-5-carboxylate a promising candidate for various applications in medicinal chemistry and materials science.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery. For instance, researchers have explored the use of thiazoles as scaffolds for developing anti-inflammatory agents due to their ability to inhibit cyclooxygenase enzymes. Similarly, the thieno[2,3-d]1,3-thiazole system has been investigated for its potential as an antimicrobial agent. The presence of multiple functional groups in ethyl 6-methyl-2-(2-phenylacetamido)thieno[2,3-d]1,3-thiazole-5-carboxylate suggests that it could exhibit diverse biological activities depending on its substituents and structural arrangement.

From a synthetic perspective, ethyl 6-methyl-2-(2-phenylacetamido)thieno[2,3-d]1,3-thiazole-5-carboxylate can be synthesized through a series of well-established organic reactions. The synthesis typically involves the formation of the thieno[2,3-d]1,3-thiazole core followed by functionalization with the desired substituents. For example, the introduction of the ethoxycarbonyl group at position 5 can be achieved via esterification reactions using appropriate carboxylic acid derivatives. Similarly, the methyl and phenylacetamido groups can be introduced through alkylation or acylation reactions.

The compound's structure also makes it amenable to further modifications. For instance, the ester group at position 5 can be hydrolyzed under basic or acidic conditions to yield the corresponding carboxylic acid derivative. This property could be useful in fine-tuning the compound's physicochemical properties for specific applications. Additionally, the phenyl group in the phenylacetamido substituent can be substituted with other aromatic or aliphatic groups to explore structural variations that may enhance biological activity or stability.

From an application standpoint, ethyl 6-methyl-2-(2-phenylacetamido)thieno[2,3-d]1